Cas no 914336-47-3 (5-Tert-Butoxycarbonylamino-piperidine-3-carboxylic acid)

• Product Name: 5-Tert-Butoxycarbonylamino-piperidine-3-carboxylic acid
• CAS No: 914336-47-3
• MF: C₁₁H₂₀N₂O₄
• MW: 244.287503242493
• CID: 2125080
• Update Time: 2023-08-03

5-Tert-Butoxycarbonylamino-piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-tert-Butoxycarbonylamino-piperidine-3-carboxylic acid
• 5-Tert-Butoxycarbonylamino-piperidine-3-carboxylic acid

• Inchi： 1S/C11H20N2O4/c1-11(2,3)17-10(16)13-8-4-7(9(14)15)5-12-6-8/h7-8,12H,4-6H2,1-3H3,(H,13,16)(H,14,15)
• InChI Key： UJNLXFVJIPTCCG-UHFFFAOYSA-N
• SMILES： O(C(NC1CNCC(C(=O)O)C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 244.142
• Monoisotopic Mass: 244.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.7